Cas no 88537-44-4 (3-(4-methoxyphenyl)propane-1-thiol)

3-(4-methoxyphenyl)propane-1-thiol structure
88537-44-4 structure
Product Name:3-(4-methoxyphenyl)propane-1-thiol
CAS No:88537-44-4
MF:C10H14OS
MW:182.282561779022
MDL:MFCD19347759
CID:3374719
PubChem ID:13122392
Update Time:2025-04-21

3-(4-methoxyphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • BENZENEPROPANETHIOL, 4-METHOXY-
    • 3-(4-methoxyphenyl)propane-1-thiol
    • KNTLLZLESFPXAI-UHFFFAOYSA-N
    • EN300-1853579
    • 88537-44-4
    • 3-(p-Methoxyphenyl)-1-propylmercaptan
    • 3-(4-Methoxyphenyl)-1-propylmercaptan
    • SCHEMBL4801713
    • MDL: MFCD19347759
    • Inchi: 1S/C10H14OS/c1-11-10-6-4-9(5-7-10)3-2-8-12/h4-7,12H,2-3,8H2,1H3
    • InChI Key: KNTLLZLESFPXAI-UHFFFAOYSA-N
    • SMILES: SCCCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 182.07653624g/mol
  • Monoisotopic Mass: 182.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 10.2Ų

3-(4-methoxyphenyl)propane-1-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1853579-1g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
1g
$986.0 2023-09-18
Enamine
EN300-1853579-5g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
5g
$2858.0 2023-09-18
Enamine
EN300-1853579-10g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
10g
$4236.0 2023-09-18
Enamine
EN300-1853579-0.05g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
0.05g
$229.0 2023-09-18
Enamine
EN300-1853579-0.1g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
0.1g
$342.0 2023-09-18
Enamine
EN300-1853579-0.25g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
0.25g
$487.0 2023-09-18
Enamine
EN300-1853579-0.5g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
0.5g
$768.0 2023-09-18
Enamine
EN300-1853579-1.0g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
1g
$986.0 2023-05-26
Enamine
EN300-1853579-2.5g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
2.5g
$1931.0 2023-09-18
Enamine
EN300-1853579-5.0g
3-(4-methoxyphenyl)propane-1-thiol
88537-44-4 95%
5g
$2858.0 2023-05-26

3-(4-methoxyphenyl)propane-1-thiol Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited